molecular formula C17H12 B8615275 Bis(4-ethynylphenyl)methane

Bis(4-ethynylphenyl)methane

Cat. No.: B8615275
M. Wt: 216.28 g/mol
InChI Key: NLFWFFURMXKXFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Bis(4-ethynylphenyl)methane is a useful research compound. Its molecular formula is C17H12 and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H12

Molecular Weight

216.28 g/mol

IUPAC Name

1-ethynyl-4-[(4-ethynylphenyl)methyl]benzene

InChI

InChI=1S/C17H12/c1-3-14-5-9-16(10-6-14)13-17-11-7-15(4-2)8-12-17/h1-2,5-12H,13H2

InChI Key

NLFWFFURMXKXFH-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC=C(C=C1)CC2=CC=C(C=C2)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In Step III of FIG. 1, a suspension of 1.00 g (2.78 mmoles) of bis(4-trimethylsilylethynylphenyl)methane [Compound (4)] in 50 ml anhydrous deaerated methanol was treated with enough anhydrous ethyl ether to dissolve all solid particles at 25° C. Anhydrous potassium carbonate (300 mg) was added and the mixture was stirred at 25° C. under argon for 16 hours. The solvent was removed and the solid residue was dissolved in 50 ml dichloromethane, treated with 5 g of silica gel and evaporated to dryness. The powder was placed on top of a 40 cm (I.D. 30 mm) column of silica gel (EM Labs, 70-230 mesh) and the column was developed with passage of hexane. A crystalline white solid [Compound (6)] was recovered from the eluate: 0.60 gm (2.78 mmoles, 100%); mp 63°-64° C. After drying at 56° C./0.01 mm Hg inside an Abderhalden apparatus for 2 hours, the mp increased to 65.5°-66.5° C. IR(KBr) 3280 (very strong, sharp, --C≡C--H), 2100 (weak, sharp, --C≡C--) and 1500 cm-1 (medium, sharp, C=C); MS (70 eV) m/e 216 (molecular ion); NMR(CDCl3) δ 3.03 (s, 2H, C≡C--H), 3.95(s, 2H, CH2), 7.10 and 7.43 ppm (q, 8H, JAB =8.0 Hz, aromatic).
Name
bis(4-trimethylsilylethynylphenyl)methane
Quantity
1 g
Type
reactant
Reaction Step One
Name
Compound ( 4 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
300 mg
Type
reactant
Reaction Step Three

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